Cas no 2229590-18-3 (tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate
• CAS No: 2229590-18-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5837254
• PubChem ID: 165971221
• Update Time: 2025-11-01

tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethyl]carbamate
• EN300-1874016
• 2229590-18-3

• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(18)16-12(9-17)10-4-5-13-11(8-10)6-7-19-13/h4-5,8-9,12H,6-7H2,1-3H3,(H,16,18)
• InChI Key： SJBZHTFHAFMWGO-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate (CAS No. 2229590-18-3)

Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229590-18-3, represents a novel derivative with potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a benzofuran moiety and a carbamate functional group, make it an intriguing candidate for further exploration.

The benzofuran scaffold is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological activities due to its ability to interact with various biological targets. Specifically, the 2,3-dihydro-1-benzofuran moiety in Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate is believed to contribute to its pharmacological properties by influencing receptor binding and metabolic stability. This structural element has been extensively studied in the development of therapeutic agents targeting neurological and cardiovascular disorders.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzofuran derivatives. Research has demonstrated that these compounds can exhibit significant anti-inflammatory, antioxidant, and anticancer properties. The carbamate group in Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate further enhances its pharmacological profile by providing a site for hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules with improved binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of new drugs. Preclinical studies have suggested that derivatives of benzofuran can modulate various signaling pathways involved in disease progression. For instance, studies have shown that certain benzofuran compounds can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and oxidative stress. The presence of the carbamate group in Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate may enhance its ability to interact with these enzymes, thereby potentially leading to more effective therapeutic outcomes.

The synthesis of Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzofuran moiety typically begins with the condensation of appropriate aromatic precursors under acidic or basic conditions. Subsequent functionalization steps are then employed to introduce the carbamate group at the desired position. The tert-butyl substituent provides stability to the molecule and may influence its pharmacokinetic properties, making it an attractive feature for drug development.

Recent advances in synthetic methodologies have enabled researchers to access complex molecules like Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have significantly improved yields and reduced reaction times. These innovations have not only facilitated the synthesis of this compound but also opened up new possibilities for modifying its structure to optimize its biological activity.

In conclusion, Tert-butyl N-1-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate (CAS No. 2229590-18-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive structure for drug discovery efforts aimed at developing new therapeutic agents. As synthetic methodologies continue to evolve, it is likely that more derivatives of this class will be explored, leading to novel treatments for various diseases.